Cas no 2060044-62-2 ((2-fluoro-3-propoxyphenyl)methanamine)

• Product Name: (2-fluoro-3-propoxyphenyl)methanamine
• CAS No: 2060044-62-2
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• MDL: MFCD30477529
• CID: 5212602
• PubChem ID: 125426724
• Update Time: 2025-05-19

(2-fluoro-3-propoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-3-propoxy-
• (2-fluoro-3-propoxyphenyl)methanamine

• MDL： MFCD30477529
• Inchi： 1S/C10H14FNO/c1-2-6-13-9-5-3-4-8(7-12)10(9)11/h3-5H,2,6-7,12H2,1H3
• InChI Key： LDXADLUCRSHPFV-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC(OCCC)=C1F

Additional information on (2-fluoro-3-propoxyphenyl)methanamine

Exploring the Properties and Applications of (2-fluoro-3-propoxyphenyl)methanamine (CAS No. 2060044-62-2)

(2-fluoro-3-propoxyphenyl)methanamine (CAS No. 2060044-62-2) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of fluorinated phenylmethanamine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both a fluoro group and a propoxy group on the phenyl ring makes this molecule particularly intriguing for researchers exploring novel bioactive molecules.

The chemical structure of (2-fluoro-3-propoxyphenyl)methanamine consists of a benzene ring substituted with a fluorine atom at the 2-position and a propoxy group at the 3-position, along with an aminomethyl group. This arrangement creates a polar yet lipophilic profile, which is highly desirable in medicinal chemistry for optimizing drug-like properties. The compound's molecular formula is C₁₀H₁₄FNO, with a molecular weight of 183.22 g/mol, making it a relatively small molecule with potential for good bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic compounds like (2-fluoro-3-propoxyphenyl)methanamine in modern drug development. The incorporation of fluorine atoms into drug candidates has become a hot topic in pharmaceutical research due to their ability to modulate biological activity, improve metabolic stability, and enhance membrane permeability. This has led to increased searches for "fluorine in drug design" and "benefits of fluorinated pharmaceuticals" across scientific databases and AI-powered research tools.

In the context of central nervous system (CNS) drug discovery, (2-fluoro-3-propoxyphenyl)methanamine has shown promise as a potential building block for novel therapeutics. The compound's structural similarity to known neuroactive compounds has prompted investigations into its possible applications for neurological disorders, a field that has seen growing public interest as mental health awareness increases globally. Researchers are particularly interested in how the propoxy-fluorine combination might influence receptor binding profiles and blood-brain barrier penetration.

The synthesis of (2-fluoro-3-propoxyphenyl)methanamine typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices—a concern frequently voiced in scientific forums and AI-assisted literature searches. Optimized routes often employ catalytic fluorination methods and selective etherification strategies to achieve high yields and purity of the target molecule.

From a physicochemical perspective, (2-fluoro-3-propoxyphenyl)methanamine exhibits properties that make it suitable for various formulation approaches. The compound's logP value (a measure of lipophilicity) falls within the optimal range for drug candidates, while its hydrogen bonding capacity contributes to favorable solubility characteristics. These attributes are frequently analyzed in response to common search queries about "drug-like properties of fluorinated amines" and "optimizing small molecule pharmaceuticals."

Beyond pharmaceutical applications, (2-fluoro-3-propoxyphenyl)methanamine has potential uses in material science and chemical biology. The compound's aromatic fluorine atom makes it a candidate for incorporation into advanced materials where electronic effects and molecular interactions are crucial. In chemical biology, it may serve as a molecular probe or building block for more complex structures, addressing the growing demand for specialized research chemicals in these fields.

The market for fluorinated fine chemicals like (2-fluoro-3-propoxyphenyl)methanamine has been expanding steadily, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Industry analysts note particular growth in the "fluorine-containing intermediates" segment, with companies seeking reliable suppliers of high-purity compounds. This trend aligns with search patterns showing rising interest in "custom fluorinated compounds" and "specialty chemical suppliers" across digital platforms.

Quality control of (2-fluoro-3-propoxyphenyl)methanamine involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy to ensure purity and structural integrity. These analytical methods are frequently searched topics among quality assurance professionals and researchers working with similar compounds. The compound typically appears as a white to off-white crystalline powder with defined melting point and spectroscopic characteristics that serve as important quality markers.

Storage and handling of (2-fluoro-3-propoxyphenyl)methanamine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain stability. This includes protection from moisture and extreme temperatures, considerations that often appear in safety-related searches for laboratory chemicals.

Future research directions for (2-fluoro-3-propoxyphenyl)methanamine may explore its potential as a versatile synthetic intermediate for more complex molecules. The growing field of fluorine chemistry continues to uncover new applications for such compounds, particularly in areas like PET radiopharmaceuticals and bioconjugation chemistry. These emerging applications respond to the increasing number of searches for "innovative uses of fluorinated building blocks" in scientific literature.

For researchers interested in (2-fluoro-3-propoxyphenyl)methanamine, recent patent literature and scientific publications provide valuable insights into its synthetic utility and potential applications. The compound's unique combination of fluorine substitution and ether linkage offers numerous possibilities for structural modification, making it a valuable tool for medicinal chemists exploring structure-activity relationships. This aligns with frequent search queries about "designing bioactive fluorinated compounds" in chemical databases.

In conclusion, (2-fluoro-3-propoxyphenyl)methanamine (CAS No. 2060044-62-2) represents an important fluorinated building block with diverse potential applications in pharmaceutical research and beyond. Its balanced physicochemical properties and synthetic versatility make it particularly valuable in contemporary drug discovery efforts, especially those focused on CNS-targeted therapies and fluorine-containing drug candidates. As research into fluorinated compounds continues to expand, this molecule is likely to maintain its relevance in addressing current challenges in medicinal chemistry and materials science.